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Introduction

Folate, a crucial B-vitamin, plays a vital role in numerous metabolic processes, including one-
carbon metabolism, which is essential for DNA synthesis, repair, and methylation. The primary
biologically active form of folate in human plasma is 5-methyltetrahydrofolate (5-MTHF).
Accurate quantification of 5-MTHF is critical for assessing nutritional status, diagnosing
deficiencies, and in pharmacokinetic studies related to folate supplementation and drug
development. This application note describes a robust and sensitive method for the
guantification of 5-MTHF in human plasma using a stable isotope dilution assay (SIDA) with 5-
Methyltetrahydrofolic acid-13C6 as the internal standard, coupled with Ultra-High-
Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS). This
method offers high specificity, accuracy, and throughput for reliable folate analysis in a
research setting.

Principle

The method employs a stable isotope-labeled internal standard, 5-Methyltetrahydrofolic acid-
13C6, which is chemically identical to the analyte of interest (endogenous 5-MTHF) but has a
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different mass. This allows for accurate quantification by correcting for variations in sample
preparation and instrument response. Plasma samples are first treated to release folate from
binding proteins and then purified using techniques such as solid-phase extraction (SPE) or
protein precipitation with affinity columns. The extracted analytes are then separated by
reversed-phase UHPLC and detected by a tandem mass spectrometer operating in Multiple
Reaction Monitoring (MRM) mode. The ratio of the peak area of the analyte to that of the
internal standard is used to calculate the concentration of 5-MTHF in the sample.

Experimental Workflow

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Preparation

Human Plasma Collection

D

Add IS

Spike with 5-MTHF-13C6
Internal Standard

Ui

Purify

Solid-Phase Extraction (SPE)
or Affinity Purification

Elution of Folates

RpRant il
Ugtin!|

wn Eluate

o
<
o
=]

<

Reconstitute in
Mobile Phase

)

(UHPLC-MS s Analysis

Inject S

o
3

=3
@

Chromatographic Separation
(C18 Column)

Electrospray lonization (ESI)

-

Tandem Mass Spectrometry
(MRM Mode)

WLTLEL
U

Data Processing

Peak Integration
y
Calculate Analyte/IS Ratio
y
Quantification using
Calibration Curve

y

<
<%

aliatl

<%

Generate Report

I

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of 5-MTHF in human plasma.
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Detailed Protocols
Materials and Reagents

o 5-Methyltetrahydrofolic acid (5-MTHF) analytical standard

e 5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) internal standard
e Human plasma (collected in EDTA tubes)

e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

e Formic acid (LC-MS grade)

e Ammonium acetate

» Ascorbic acid

e 2-Mercaptoethanol

e Solid-Phase Extraction (SPE) cartridges (e.g., C18 or phenyl sorbent) or folate binding
protein affinity columns.[1][2]

Ultrapure water

Equipment

e UHPLC system (e.g., Shimadzu Nexera X2, Agilent 1290 Infinity II)

Tandem mass spectrometer with an electrospray ionization (ESI) source (e.g., Sciex QTRAP
6500+, Waters Xevo TQ-S)

Analytical balance

Centrifuge

Vortex mixer
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» Nitrogen evaporator

o Automated liquid handler (optional)

Stock and Working Solutions Preparation

e 5-MTHF Stock Solution (1 mg/mL): Accurately weigh and dissolve 5-MTHF in an appropriate
solvent containing an antioxidant like ascorbic acid.

e 5-MTHF-13C6 Internal Standard Stock Solution (1 mg/mL): Prepare similarly to the 5-MTHF
stock solution.

e Working Solutions: Prepare serial dilutions of the 5-MTHF stock solution in a suitable buffer
to create calibration standards. The internal standard working solution should be prepared at
a fixed concentration.

Sample Preparation Protocol

e Plasma Thawing: Thaw frozen human plasma samples on ice.

 Internal Standard Spiking: To 100 pL of plasma, add a specific volume of the 5-MTHF-13C6
internal standard working solution.

» Protein Precipitation/Extraction:

o Method A: Protein Precipitation: Add 300 pL of methanol containing 1% ascorbic acid.
Vortex for 1 minute and centrifuge at high speed for 10 minutes to pellet proteins.

o Method B: Solid-Phase Extraction (SPE): Condition the SPE cartridge according to the
manufacturer's instructions. Load the plasma sample, wash with an appropriate buffer, and
elute the folates with a suitable elution solvent.[2]

o Method C: Affinity Purification: Use folate binding protein affinity columns for sample
purification.[3][4]

o Evaporation: Evaporate the supernatant or the eluate to dryness under a gentle stream of
nitrogen.
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» Reconstitution: Reconstitute the dried extract in 100 pL of the initial mobile phase. Vortex

and transfer to an autosampler vial for analysis.[2]

UHPLC-MSIMS Conditions

Parameter

Setting

UHPLC System

Shimadzu Nexera X2 or equivalent[1]

Column

Reversed-phase C18 column (e.g., 2.1 x 100
mm, 2.7 um)[1]

Mobile Phase A

0.1% Formic acid in water[1]

Mobile Phase B

0.1% Formic acid in acetonitrile[1]

Flow Rate 0.4 mL/min[1]
Start at 3% B, increase to 10% B over 2.5 min,
Gradient hold for 2.5 min, then return to initial

conditions[1]

Column Temperature

30°C[1]

Injection Volume

5-10 pL

Mass Spectrometer

Triple quadrupole with ESI source

lonization Mode

Positive Electrospray lonization (ESI+)[3]

MRM Transitions

5-MTHF: m/z 460 -> 313; 5-MTHF-13C6: m/z
466 -> 319 (example transitions, should be

optimized)

Quantitative Data Summary

The following tables summarize the performance characteristics of the described method,

compiled from various studies.

Table 1: Linearity and Sensitivity
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LLOQ (Lower

Linearity L. LOD (Limit of
Analyte Limit of ] Reference
Range o Detection)
Quantification)
0.249-19.9
5-MTHF 0.249 ng/mL - [5]
ng/mL
5-MTHF 5.05-50.5 ng/mL  5.05 ng/mL - [5]
5-MTHF 0.94-97 ng/mL - - [6][7]
0.55x 10-°
5-MTHF 0-9 x 10~° mol/L 0.2x10°mol/L  [4][8]
mol/L
1.2x1071t0 3.2
5-MTHF - 1.2x 10" mol/L  [3][9]
x 10~7 mol/L
Table 2: Precision and Accuracy
Intra-day Inter-day
Sample . . Accuracy/R
Analyte Precision Precision Reference
Volume ecovery (%)
(%CV) (%CV)
5-MTHF 60 pL 3.35% 3.66% [1]
5-MTHF 30 pL 4.51% 5.02% [1]
5-MTHF < 8.6% < 9.0% [3][9]
5-MTHF 5.0%—-9.9% 3.3%-9.5% 103%-108% [10]
5-MTHF 99.4 + 3.6% [11]

Signaling Pathway/Logical Relationship Diagram

Caption: Relationship between biological folate and its analytical quantification.

Conclusion

The described UHPLC-MS/MS method using stable isotope dilution with 5-
Methyltetrahydrofolic acid-13C6 provides a highly sensitive, specific, and reliable approach
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for the quantification of 5-MTHF in human plasma. The detailed protocol and performance
characteristics demonstrate its suitability for clinical research, nutritional assessment, and
pharmacokinetic studies, enabling researchers and drug development professionals to obtain
accurate and reproducible data on folate status.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Quantification of Folate in Human
Plasma using 5-Methyltetrahydrofolic acid-13C6]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15558108/docs#application-note-
quantification-of-folate-in-human-plasma-using-5-methyltetrahydrofolic-acid-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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